Cas no 2137539-26-3 (3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione
• CAS No: 2137539-26-3
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 6360637
• PubChem ID: 165443895
• Update Time: 2025-06-11

3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-624879
• 3-(hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione
• 2137539-26-3
• 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C8H14O4S/c9-5-8(3-7-4-12-7)1-2-13(10,11)6-8/h7,9H,1-6H2
• InChI Key： URIAFWDKCDLIPF-UHFFFAOYSA-N
• SMILES： S1(CCC(CO)(C1)CC1CO1)(=O)=O

Computed Properties

• Exact Mass: 206.06128010g/mol
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.3Ų

Additional information on 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione

Introduction to 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione (CAS No. 2137539-26-3)

3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione, identified by its CAS number 2137539-26-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including hydroxymethyl, oxiranyl, and thiolane units, which contribute to its unique reactivity and potential biological activity. The intricate architecture of this molecule makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The thiolane moiety in the molecular structure of 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione is particularly noteworthy due to its ability to participate in various chemical transformations. Thiolanes are known for their versatility in forming stable intermediates and can be utilized in the synthesis of more complex heterocyclic compounds. The presence of a hydroxymethyl group further enhances the compound's reactivity, allowing for facile participation in nucleophilic additions and condensation reactions. Additionally, the oxiran-2-yl substituent introduces an epoxide ring, which is a well-known reactive site in organic synthesis and can be exploited for various synthetic strategies.

Recent advancements in pharmaceutical chemistry have highlighted the importance of multifunctional compounds that can exhibit multiple biological activities. The combination of hydroxymethyl, oxiranyl, and thiolane functionalities in 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione positions it as a versatile scaffold for the development of novel therapeutic agents. Studies have demonstrated that such compounds can serve as precursors for the synthesis of inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

In particular, the thiolane core has been explored in the context of developing antimicrobial and anti-inflammatory agents. The ability of thiolanes to undergo ring-opening reactions with nucleophiles allows for the introduction of diverse substituents that can modulate biological activity. For instance, derivatives of thiolanes have been investigated for their potential to inhibit bacterial enzymes involved in cell wall synthesis or for their ability to interact with inflammatory mediators.

The oxiran-2-yl group in 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione provides an additional layer of reactivity that can be leveraged in drug design. Epoxide-containing compounds are known for their ability to undergo ring-opening reactions with amines, alcohols, and thiols, leading to the formation of stable products. This property makes them valuable intermediates in the synthesis of peptidomimetics and other biologically active molecules.

Current research in medicinal chemistry emphasizes the development of small-molecule inhibitors that can modulate protein-protein interactions or enzyme activity. The structural features of 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione make it an attractive candidate for such applications. The compound's ability to engage with biological targets through multiple functional groups offers a unique opportunity for designing molecules with enhanced binding affinity and selectivity.

One area of interest has been the exploration of 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of this compound to introduce specific pharmacophores, researchers aim to develop potent inhibitors that can selectively target aberrant kinase activity.

The hydroxymethyl group in the molecule provides a site for further derivatization, allowing for the introduction of polar or charged moieties that can enhance interactions with biological targets. Additionally, the presence of both electrophilic and nucleophilic centers makes this compound suitable for diverse synthetic transformations, enabling the construction of complex molecular architectures.

Recent studies have also highlighted the potential applications of 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione in materials science and nanotechnology. The unique structural features of this compound make it a candidate for designing functional materials with specific properties. For instance, derivatives of thiolanes have been explored as components in self-assembling systems or as building blocks for supramolecular structures.

The versatility of 3-(Hydroxymethyl)-3-[(oxiran-2-yl)methyl]-1lambda6-thiolane-1,1-dione extends to its potential use as a chiral building block in organic synthesis. The presence of stereocenters within its structure allows for the preparation of enantiomerically pure compounds, which are often required for pharmaceutical applications. Chiral derivatives can exhibit different biological activities compared to their racemic counterparts, making them valuable tools in drug development.

In conclusion, 3-(Hydroxymethyl)-3-[ (oxiran - 2 - yl) methyl ] - 1 lambda 6 - thiolane - 1 , 1 - dione ( CAS No . 2137539 - 26 - 3 ) represents a structurally intriguing compound with significant potential in pharmaceutical chemistry and beyond . Its multifunctional nature , coupled with its ability to participate in diverse chemical transformations , makes it an attractive scaffold for drug discovery . Further exploration into its synthetic applications and biological activities will undoubtedly yield valuable insights into its utility as a precursor for novel therapeutic agents .